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Compound of Interest |

Compound Name: 2-Ethylcrotonaldehyde
CAS No.: 19780-25-7
Cat. No.: B1231484

Get Quote

This guide provides a comprehensive technical overview of 2-Ethylcrotonaldehyde, a
valuable intermediate in organic synthesis. It is intended for researchers, scientists, and
professionals in drug development and fine chemical manufacturing. The content herein delves
into the molecule's structural and physicochemical properties, its synthesis and reactivity, and
essential safety and handling information, grounded in established scientific literature.

Introduction and Molecular Identity

2-Ethylcrotonaldehyde, systematically named (2E)-2-ethylbut-2-enal, is an a,3-unsaturated
aldehyde. Its structure, featuring a conjugated system of a carbon-carbon double bond and a
carbonyl group, is the foundation of its distinct reactivity. This conjugation makes the molecule
susceptible to both 1,2-addition at the carbonyl group and 1,4-conjugate addition at the [3-
carbon.

Key identifiers for 2-Ethylcrotonaldehyde are summarized below:

o IUPAC Name: (2E)-2-ethylbut-2-enal[1]
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e Synonyms: 2-Ethyl-2-butenal, a-Ethylcrotonaldehyde

e CAS Number: 19780-25-7[2]

e Molecular Formula: CeH100[2]

e Molecular Weight: 98.14 g/mol [3]

e Canonical SMILES: CCC(=CC)C=0

e InChl Key: IQGZCSXWIRBTRW-ZZXKWVIFSA-N[1]

The structural formula of 2-Ethylcrotonaldehyde is depicted below:

Physicochemical Properties

The physical and chemical properties of 2-Ethylcrotonaldehyde are crucial for its handling,
storage, and application in synthesis. These properties are summarized in the table below. The
compound is a flammable liquid and should be handled with appropriate precautions.

Property Value Reference(s)
Appearance Colorless liquid

Boiling Point 136.5 °C at 760 mmHg [4]

Density 0.829 g/cm? [1]

Flash Point 28.3°C [4]

Vapor Pressure 7.34 mmHg at 25 °C [4]

- 4710 mg/L at 25 °C
Water Solubility (estimated) [4]
estimate

logP (Octanol/Water) 1.597 (estimated) [4]

Spectroscopic Characterization

Spectroscopic data is fundamental for the identification and purity assessment of 2-
Ethylcrotonaldehyde.
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Infrared (IR) Spectroscopy

The IR spectrum of an a,B-unsaturated aldehyde like 2-Ethylcrotonaldehyde is characterized
by specific absorption bands. The conjugation of the double bond with the carbonyl group
lowers the frequency of the C=0 stretching vibration compared to a saturated aldehyde.

e C=0 Stretch: A strong absorption peak is expected in the range of 1710-1685 cm~1[5].

o C=C Stretch: A medium intensity peak for the conjugated double bond appears around 1640
cm™i.

» Aldehydic C-H Stretch: Two characteristic, moderately intense peaks are typically observed
around 2830-2695 cm~1[5]. The peak near 2720 cm~1 is particularly diagnostic for
aldehydes[5].

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: The proton NMR spectrum provides detailed information about the hydrogen
environment in the molecule. The key expected signals are:

Aldehydic Proton (-CHO): A singlet or a finely split multiplet, highly deshielded, appearing in
the region of & 9-10 ppm|[6].

¢ Vinylic Proton (=CH-): A quartet coupled to the methyl group, appearing in the downfield
region, typically & 6-7 ppm.

o Ethyl Group Protons (-CH2CHs): A quartet for the methylene protons and a triplet for the
methyl protons.

e Methyl Group Proton (=C-CHs): A doublet coupled to the vinylic proton.

13C NMR: The carbon NMR spectrum shows distinct signals for each carbon atom.

e Carbonyl Carbon (C=0): The most deshielded signal, appearing around & 190-200 ppm][6].

» Olefinic Carbons (C=C): Signals in the range of & 120-150 ppm.
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 Aliphatic Carbons: Signals for the ethyl and methyl groups will appear in the upfield region (&
10-30 ppm).

Mass Spectrometry

In mass spectrometry, 2-Ethylcrotonaldehyde will exhibit a molecular ion peak (M*)
corresponding to its molecular weight. Common fragmentation patterns for aldehydes include
a-cleavage and the McLafferty rearrangement.

o a-Cleavage: Loss of a hydrogen radical (M-1) or the ethyl group.

o McLafferty Rearrangement: If a y-hydrogen is available, a characteristic rearrangement can
occur, leading to the loss of a neutral alkene molecule[7].

Synthesis and Reactivity
Synthesis

A primary industrial method for synthesizing 2-Ethylcrotonaldehyde is through a base-
catalyzed aldol condensation reaction between butyraldehyde and acetaldehyde, followed by
dehydration of the resulting aldol adduct.

A patented process describes condensing a molar excess of acetaldehyde with butyraldehyde
in the presence of a dilute aqueous sodium hydroxide solution. The resulting aldol mixture is
then dehydrated by gradual addition to a boiling dilute sulfuric acid solution[8].

Experimental Protocol: Synthesis via Aldol Condensation

o Condensation: A mixture of butyraldehyde and acetaldehyde (e.g., in a 1:4 molar ratio) is
added to a reactor containing a 2% aqueous solution of sodium hydroxide, with cooling to
maintain a controlled reaction temperature. The reaction is allowed to proceed until
equilibrium is reached.

o Dehydration: The resulting aldol mixture is slowly added to a boiling solution of
approximately 2% sulfuric acid. The 2-Ethylcrotonaldehyde, along with water, distills from
the reaction mixture as it is formed.
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 Purification: The collected distillate is then purified by rectification (fractional distillation) to
isolate 2-Ethylcrotonaldehyde|3].

The logical flow of this synthesis is illustrated in the diagram below.

@utyraldehyde + Acetaldehyde) Aldol Condensation

____________________________________ Intermediate Aldol AdducD—D@Wd@“@Q—¢
1
NaOH (aq) TTTTTTT T 2-Ethylcrotonaldehyde

I
H2SO04 (aq), Heat

Click to download full resolution via product page

Caption: Synthesis of 2-Ethylcrotonaldehyde via Aldol Condensation.

Chemical Reactivity

The reactivity of 2-Ethylcrotonaldehyde is dominated by its a,3-unsaturated aldehyde
functionality. It can undergo reactions at the carbonyl group, the carbon-carbon double bond, or
both.

2-Ethylcrotonaldehyde can be selectively reduced to different products depending on the
reducing agent and reaction conditions.

e Reduction to Saturated Aldehyde: Catalytic hydrogenation can selectively reduce the C=C
double bond to yield 2-ethylbutyraldehyde. This is a key industrial application of 2-
Ethylcrotonaldehyde[8].

e Reduction to Unsaturated Alcohol: Reagents like sodium borohydride (NaBHa4) or lithium
aluminum hydride (LiAlH4) can reduce the aldehyde group to a primary alcohol, yielding 2-
ethylbut-2-en-1-ol. These hydride reagents act as nucleophiles, attacking the electrophilic
carbonyl carbon[9][10].
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e Reduction to Saturated Alcohol: Stronger reducing conditions or a combination of reagents
can reduce both the double bond and the carbonyl group to give 2-ethylbutan-1-ol.

Experimental Protocol: Reduction to 2-ethylbut-2-en-1-ol

o Setup: 2-Ethylcrotonaldehyde is dissolved in a suitable protic solvent like methanol or
ethanol in a flask equipped with a magnetic stirrer and cooled in an ice bath.

o Reagent Addition: Sodium borohydride (NaBHa4) is added portion-wise to the stirred solution.
The reaction is exothermic and the temperature should be maintained below 20 °C.

e Quenching: After the reaction is complete (monitored by TLC), it is carefully quenched by the
slow addition of a dilute acid (e.g., 1M HCI) until the effervescence ceases.

o Extraction & Purification: The product is extracted with an organic solvent (e.g., diethyl
ether), and the organic layer is washed, dried, and concentrated. The crude product can be
purified by distillation or chromatography.

The mechanism for the hydride reduction of the carbonyl group is a classic nucleophilic
addition.

Step 2: Protonation

,,,,,,, X ) i 2-Ethylbut-2-en-1-ol
H20/ CHsOH Alkoxide Intermediate —Protonation (é_észo?_?) ©

Step 1: Nucleophilic Attack

H- (fom NaBHa) - 2—Ethyl(c'£?g)£glfehyde Nucleophilic attack on carbonyl carbon Alkoxide Intermediate

Click to download full resolution via product page

Caption: Mechanism of Hydride Reduction of 2-Ethylcrotonaldehyde.
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The aldehyde group is readily oxidized to a carboxylic acid. Strong oxidizing agents like
potassium permanganate (KMnOa4) or chromic acid can be used. Milder, more selective
methods are also available to convert a,3-unsaturated aldehydes to their corresponding
carboxylic acids without affecting the double bond[11].

e Product: The oxidation of 2-Ethylcrotonaldehyde yields 2-ethylcrotonic acid (2-ethylbut-2-
enoic acid).

As an a,3-unsaturated carbonyl compound, 2-Ethylcrotonaldehyde is prone to polymerization,
especially under certain catalytic conditions or upon prolonged storage. The extended
conjugation allows for polymerization to occur[12]. The polymerization can be complex,
potentially involving both the vinyl group and the carbonyl group, leading to cross-linked
structures[13]. This reactivity is a critical consideration for its storage and handling, often
requiring the addition of a stabilizer.

Toxicological Profile and Safety
2-Ethylcrotonaldehyde is a hazardous chemical requiring careful handling.

e Hazards: It is classified as a flammable liquid. It is irritating to the eyes, respiratory system,
and skin.

o Toxicity: The compound is moderately toxic by ingestion and skin contact[4].
o Oral LD50 (rat): 2600 uL/kg[4]
o Dermal LD50 (rabbit): 500 uL/kg[4]

e Handling Precautions: Work should be conducted in a well-ventilated fume hood. Personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat, is mandatory. Keep away from sources of ignition.

Applications
The primary application of 2-Ethylcrotonaldehyde is as a chemical intermediate.

¢ Synthesis of Saturated Aldehydes and Alcohols: Its hydrogenation product, 2-
ethylbutyraldehyde, is a precursor to 2-ethylbutanol and 2-ethylbutyric acid, which have
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applications in the production of plasticizers and other specialty chemicals[8].

e Fine Chemicals: Due to its reactive nature, it can serve as a building block in the synthesis of
more complex molecules in the pharmaceutical, fragrance, and agricultural industries[14].

Conclusion

2-Ethylcrotonaldehyde is a versatile a,3-unsaturated aldehyde with a well-defined profile of
chemical reactivity. Its synthesis from common starting materials and its ability to undergo a
variety of transformations make it a valuable intermediate in organic synthesis. A thorough
understanding of its properties, reactivity, and handling requirements is essential for its safe
and effective use in research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethylcrotonaldehyde:
Chemical Properties, Structure, and Reactivity]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1231484/docs#an-in-depth-technical-guide-to-2-
ethylcrotonaldehyde-chemical-properties-structure-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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